![molecular formula C7H11BO2 B1519976 Bicyclo[2.2.1]hept-2-en-2-ylboronic acid CAS No. 871333-98-1](/img/structure/B1519976.png)
Bicyclo[2.2.1]hept-2-en-2-ylboronic acid
Overview
Description
“Bicyclo[2.2.1]hept-2-en-2-ylboronic acid” is a chemical compound with the CAS Number: 871333-98-1 . It has a molecular weight of 137.97 and its IUPAC name is "bicyclo [2.2.1]hept-2-en-2-ylboronic acid" . This compound is a useful building block and has been used in the patented preparation of substituted pyrazolylacetic acids as inhibitors of viral replication .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H11BO2 . The InChI Code is 1S/C7H11BO2/c9-8(10)7-4-5-1-2-6(7)3-5/h4-6,9-10H,1-3H2 .Physical And Chemical Properties Analysis
“this compound” has a density of 1.2±0.1 g/cm3 . Its boiling point is 286.3±23.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±1.3 mmHg at 25°C and an enthalpy of vaporization of 61.0±6.0 kJ/mol . The flash point is 127.0±22.6 °C . The index of refraction is 1.528 and the molar refractivity is 36.5±0.4 cm3 .Scientific Research Applications
Alicyclic Polymers for Photoresist Materials
A series of new alicyclic polymers, designed for 193 nm photoresist applications, were synthesized using derivatives of bicyclo[2.2.1]hept-2-en-2-yl. These polymers, including cycloaliphatic co- and terpolymers, exhibit a range of glass transition temperatures and are soluble in common organic solvents. They are particularly notable for their potential use in lithography due to their etch resistance, mechanical properties, and stability to radiation. The polymers' backbones, derived from bicyclo[2.2.1]hept-2-en-2-yl derivatives, contribute to these desirable properties, making them candidates for advanced photoresist materials (Okoroanyanwu et al., 1998).
Addition Polymerization of Norbornene Derivatives
The bicyclo[2.2.1]hept-2-en-2-yl structure is central to the homo- and copolymerizations of norbornene derivatives, leading to cycloaliphatic polyolefins with functional groups. These polymerizations, catalyzed by Pd(II)−nitrile and (η3-allyl)palladium complexes, demonstrate the versatility of bicyclo[2.2.1]hept-2-en-2-yl derivatives in producing polymers with a variety of functional groups, which are essential for developing materials with tailored properties (Mathew et al., 1996).
Synthesis of Bicyclo[4.1.0]hept-1,6-ene
Although not directly involving bicyclo[2.2.1]hept-2-en-2-ylboronic acid, the synthesis and study of bicyclo[4.1.0]hept-1,6-ene provide insights into the reactivity and potential applications of closely related bicyclic structures. These studies contribute to a broader understanding of the chemistry of bicyclic compounds and their potential applications in material science and organic synthesis (Billups et al., 1996).
Biocatalytic Preparation of Derivatives
Bicyclo[3.2.0]heptane derivatives, which share structural similarities with this compound, have been prepared using biocatalytic methods. These methods highlight the potential for enzymatic processes in the synthesis and modification of bicyclic compounds, offering a route to chiral and functionalized derivatives with high enantioselectivity. This approach could be applicable to the synthesis of this compound derivatives for use in chiral synthesis and as intermediates in organic synthesis (Klempier et al., 1990).
properties
IUPAC Name |
2-bicyclo[2.2.1]hept-2-enylboronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BO2/c9-8(10)7-4-5-1-2-6(7)3-5/h4-6,9-10H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USTOMIGLBPEIBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2CCC1C2)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40657411 |
Source
|
| Record name | Bicyclo[2.2.1]hept-2-en-2-ylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40657411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
871333-98-1 |
Source
|
| Record name | B-Bicyclo[2.2.1]hept-2-en-2-ylboronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=871333-98-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bicyclo[2.2.1]hept-2-en-2-ylboronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40657411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bicyclo[2.2.1]hept-2-en-2-ylboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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